Cas no 2060047-51-8 (2,2,2-trifluoro-N-{3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-ylmethyl}acetamide)

• Product Name: 2,2,2-trifluoro-N-{3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-ylmethyl}acetamide
• CAS No: 2060047-51-8
• MF: C₉H₁₂F₃N₅O
• MW: 263.21969127655
• MDL: MFCD30487262
• CID: 5154044
• PubChem ID: 137702328
• Update Time: 2025-06-15

2,2,2-trifluoro-N-{3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-[[3-(3-pyrrolidinyl)-1H-1,2,4-triazol-5-yl]methyl]-
• 2,2,2-trifluoro-N-{3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-ylmethyl}acetamide

• MDL： MFCD30487262
• Inchi： 1S/C9H12F3N5O/c10-9(11,12)8(18)14-4-6-15-7(17-16-6)5-1-2-13-3-5/h5,13H,1-4H2,(H,14,18)(H,15,16,17)
• InChI Key： OVYLNIMVWPWYOB-UHFFFAOYSA-N
• SMILES： C(NCC1NN=C(C2CCNC2)N=1)(=O)C(F)(F)F

Additional information on 2,2,2-trifluoro-N-{3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-ylmethyl}acetamide

Introduction to 2,2,2-trifluoro-N-{3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-ylmethyl}acetamide (CAS No. 2060047-51-8)

2,2,2-trifluoro-N-{3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-ylmethyl}acetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2060047-51-8, represents a sophisticated molecular structure designed to interact with biological targets in novel and effective ways. Its unique chemical architecture, featuring a trifluoromethyl group and a triazolylmethyl moiety linked to a pyrrolidine ring, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The trifluoromethyl group (CF₃), a key feature of this compound, is well-documented for its ability to enhance metabolic stability and binding affinity in small molecule drugs. This functional group is frequently incorporated into pharmacophores to improve the pharmacokinetic properties of therapeutic agents. In the context of 2,2,2-trifluoro-N-{3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-ylmethyl}acetamide, the presence of this group suggests potential benefits in terms of bioavailability and resistance to enzymatic degradation.

The core structure of this compound includes a triazole ring connected to a pyrrolidine moiety through a methylene bridge. The triazole ring is known for its versatility in medicinal chemistry, often serving as a scaffold for compounds targeting various biological pathways. The pyrrolidine ring, on the other hand, is commonly found in bioactive molecules due to its ability to mimic the binding pockets of enzymes and receptors. The combination of these structural elements in 2,2,2-trifluoro-N-{3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-ylmethyl}acetamide suggests a multifaceted interaction potential with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such complex molecules with high precision. These tools have been instrumental in identifying potential drug candidates like CAS No. 2060047-51-8 that may exhibit desirable pharmacological properties. By leveraging these technologies, scientists can simulate how 2,2,2-trifluoro-N-{3-(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-ylmethyl}acetamide might interact with proteins and other biomolecules involved in disease pathways.

In the realm of medicinal biology, the integration of fluorinated compounds into drug candidates has been a trend driven by their favorable physicochemical properties. The fluorine atom's electronegativity influences electron density distribution within the molecule, which can enhance binding affinity and selectivity. The specific arrangement of atoms in CAS No. 2060047-51-8 may contribute to its ability to modulate biological processes effectively. This compound's design reflects a deep understanding of structural features that are often associated with bioactivity.

One of the most compelling aspects of CAS No. 2060047-51-8 is its potential application in addressing unmet medical needs. Researchers are increasingly exploring novel chemical entities that can offer improved efficacy or reduced side effects compared to existing treatments. The unique combination of structural elements in this compound makes it an intriguing candidate for further investigation into various therapeutic areas.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic methodologies are employed to construct the intricate framework of CAS No. 2060047-51-8 while maintaining high purity standards. Techniques such as multi-step organic synthesis and purification protocols are essential to ensure that the final product meets the stringent requirements for preclinical and clinical studies.

The role of fluorine-containing compounds in modern drug development cannot be overstated. These molecules often exhibit enhanced lipophilicity and metabolic stability, making them ideal candidates for oral administration and prolonged circulation within the body. The presence of multiple fluorine atoms can further amplify these effects, as seen in CAS No. 2060047-51-8.

As research progresses, the applications of CAS No. 2060047-51-8 are likely to expand beyond initial hypotheses. Collaborative efforts between chemists, biologists, and clinicians will be crucial in unlocking its full potential as a therapeutic agent. The interdisciplinary nature of modern drug discovery underscores the importance of compounds like this one in advancing medical science.

The future directions for studying CAS No. 2060047-51-8 may include exploring its interactions with specific enzymes or receptors using biochemical assays and structural biology techniques. Additionally, preclinical studies could be conducted to evaluate its safety profile and pharmacokinetic properties in animal models before human trials are initiated.

In conclusion,CAS No. 2060047-51-8, identified as 2,2,2-trifluoro-N-{3(pyrrolidin-3-yl)-1H-1,2,4-triazol-5-ylmethyl}acetamide, represents a significant advancement in pharmaceutical chemistry due to its innovative molecular design and potential therapeutic applications.